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Compound of Interest

Compound Name: 2-Bromobenzyl mercaptan

Cat. No.: B115497

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core molecular properties of 2-
Bromobenzyl mercaptan (CAS RN: 143888-85-1), a compound of interest in synthetic
chemistry and drug discovery. The following sections detail its fundamental chemical identifiers,
methodologies for their determination, and a logical representation of their relationship.

Core Molecular Data

2-Bromobenzyl mercaptan, also known as (2-Bromophenyl)methanethiol, is a thiol derivative
containing a brominated benzene ring. Its fundamental molecular properties are essential for
stoichiometric calculations, analytical characterization, and interpretation of experimental
results. The key quantitative data are summarized below.

Property Value Reference

Chemical Formula C7H7BrsS [1]

Molecular Weight 203.10 g/mol [1]
(2-Bromophenyl)methanethiol,

Synonyms )
2-Bromobenzenemethanethiol

CAS Number 143888-85-1 [1][2]
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Experimental Determination Protocols

The molecular formula and weight of a compound like 2-Bromobenzyl mercaptan are
determined through standard, high-precision analytical techniques.

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. In a typical workflow, the sample is ionized, and the resulting ions are
separated based on their mass-to-charge ratio (m/z). High-resolution mass spectrometry
(HRMS) can provide a highly accurate mass measurement, which can be used to deduce
the elemental composition and confirm the molecular formula.

o Elemental Analysis: This method determines the percentage composition of elements
(carbon, hydrogen, sulfur) within the compound. The experimentally determined percentages
are compared against the theoretical percentages calculated from the proposed chemical
formula (C7H7BrS) to verify its accuracy.

The diagram below illustrates the standard workflow for characterizing a chemical compound to
confirm its identity and structure.

Compound Synthesis & Purification

Synthesis of
2-Bromobenzyl mercaptan

:

Purification
(e.g., Chromatography)

Structural & Molecular Analysis
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Standard experimental workflow for chemical characterization.

Logical Data Relationship

The identity of a chemical compound is established by the logical connection between its
name, its elemental composition (formula), and its mass (molecular weight). This relationship is
fundamental to all chemical analysis.
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2-Bromobenzyl mercaptan C7H7BrS 203.10 g/mol
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Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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